Cas no 2171648-07-8 (1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol)

• Product Name: 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol
• CAS No: 2171648-07-8
• MF: C₁₀H₁₄F₂N₂OS
• MW: 248.292768001556
• CID: 5565621
• PubChem ID: 165594686
• Update Time: 2025-05-26

1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[amino(1,2-thiazol-5-yl)methyl]-3,3-bis(fluoromethyl)cyclobutan-1-ol
• EN300-1650718
• 2171648-07-8
• 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

• Inchi： 1S/C10H14F2N2OS/c11-5-9(6-12)3-10(15,4-9)8(13)7-1-2-14-16-7/h1-2,8,15H,3-6,13H2
• InChI Key： IFZLAOWTLGCSSI-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(C1(CC(CF)(CF)C1)O)N

Computed Properties

• Exact Mass: 248.07949057g/mol
• Monoisotopic Mass: 248.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

Introduction to 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171648-07-8)

1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171648-07-8, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of both thiazole and fluoromethyl substituents in its molecular framework suggests a high degree of versatility, making it an attractive candidate for further investigation.

The molecular structure of 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol consists of a cyclobutane ring substituted with two fluoromethyl groups at the 3-position, an amino group attached to a thiazole ring at the 5-position, and a methyl group linking these two components. This arrangement creates a molecule with distinct electronic and steric properties that could influence its interactions with biological targets. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacological tools. Heterocycles such as thiazole are widely recognized for their role in various biological processes and their incorporation into drug molecules often leads to enhanced pharmacological activity. The compound 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol leverages this potential by combining the thiazole scaffold with other functional groups that may modulate its biological effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both an amino group and a hydroxyl group provides multiple points for chemical modification, allowing chemists to explore various derivatization strategies. These modifications could lead to the discovery of new drugs with improved efficacy and reduced side effects. The cyclobutane ring itself is a rigid structure that can help stabilize the molecule in solution and enhance its binding interactions with proteins or other biological targets.

Recent studies have begun to explore the pharmacological properties of similar compounds containing fluoromethyl groups. These groups are known to increase lipophilicity and binding affinity, which can be crucial for drug design. For instance, fluorinated analogs of existing drugs have shown improved pharmacokinetic profiles in clinical trials. The compound 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol may exhibit similar benefits, making it a valuable candidate for further investigation.

The synthesis of 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups into a single molecular framework requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in building heterocyclic structures with high precision.

The potential applications of 1-amino(1,2-thiazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol extend beyond its role as a synthetic intermediate. Preliminary computational studies suggest that this compound may interact with biological targets such as enzymes or receptors involved in inflammatory pathways. Given the increasing importance of inflammation-modulating agents in treating various diseases, this compound could be a valuable asset in drug discovery efforts.

In conclusion, 1-amino(1,2-thiazol-5-ylylmethyl)-3,3-bis(fluoromethyl)cyclobutan-l -ol (CAS No. 2171648_07_8) represents an intriguing molecule with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, this compound could play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.